Cas no 1466-73-5 (trans-4-phenylcyclohexanecarboxylic acid)

• Product Name: trans-4-phenylcyclohexanecarboxylic acid
• CAS No: 1466-73-5
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 3162279
• PubChem ID: 344812
• Update Time: 2025-05-20

trans-4-phenylcyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-4-phenylcyclohexanecarboxylic acid
• acido trans-4-fenilcicloesancarbonico
• trans-4-phenyl-1-cyclohexanecarboxylic acid
• trans-4-Phenyl-cyclohexancarbonsaeure
• trans-4-Phenyl-cyclohexan-carbonsaeure-(1)
• trans-4-phenyl-cyclohexanecarboxylic acid
• SYYSTPDYCASVSQ-HAQNSBGRSA-N
• trans-4-henylcyclohexanecarboxylic acid
• trans-4-Phenylcyclohexane-1-carboxylic acid
• trans-4-phenyl cyclohexanecarboxylic acid
• (1r,4r)-4-phenylcyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 4-phenyl-, trans-
• Atovaquone Impurity 23
• SR-01000388878
• DB-074912
• trans-4-Phenylcyclohexanecarboxylicacid
• 4-Phenylcyclohexanecarboxylic acid
• NSC401926
• Oprea1_230010
• 691-418-8
• NSC-401926
• 4-Phenyl-cyclohexanecarboxylic acid
• AKOS000618647
• cis-4-phenylcyclohexanecarboxylic acid
• SY346166
• CS-0101744
• 1466-73-5
• 7494-76-0
• HMS1696K08
• DTXSID10996445
• AB00079398-01
• MFCD24479551
• SCHEMBL2511695
• CS-0263809
• MFCD00452664
• SCHEMBL664284
• Z792377166
• PS-15515
• Trans-4-phenylcyclohexane-1-carboxylicacid
• Oprea1_609800
• SCHEMBL3516198
• E88210
• SY129134
• D76233
• 56288-51-8
• EN300-90172
• HAA49476
• SCHEMBL20625831
• 4-phenylcyclohexane-1-carboxylic acid
• DB-222248
• Cambridge id 5301879
• SCHEMBL17931852
• SR-01000388878-1
• 4-Phenylcyclohexylcarboxylic acid

• Inchi： 1S/C13H16O2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,14,15)/t11-,12-
• InChI Key： SYYSTPDYCASVSQ-HAQNSBGRSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@@H](C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 204.11500
• Monoisotopic Mass: 204.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.116±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 203-205 ºC
• Boiling Point: 360°C at 760 mmHg
• Flash Point: 167.3°C
• Refractive Index: 1.549
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 37.30000
• LogP: 3.04500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on trans-4-phenylcyclohexanecarboxylic acid

Trans-4-phenylcyclohexanecarboxylic Acid: A Comprehensive Overview

Trans-4-phenylcyclohexanecarboxylic acid, also known by its CAS number 1466-73-5, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which combines a cyclohexane ring with a phenyl group and a carboxylic acid functional group. The trans configuration refers to the spatial arrangement of these substituents, which plays a crucial role in determining its physical and chemical properties.

The synthesis of trans-4-phenylcyclohexanecarboxylic acid involves various methods, including but not limited to, the hydrolysis of corresponding esters or nitriles. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical practices. Researchers have explored the use of transition metal catalysts and microwave-assisted reactions to optimize the yield and purity of this compound.

Trans-4-phenylcyclohexanecarboxylic acid finds applications in diverse fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules. For instance, it has been utilized in the development of anti-inflammatory agents and antioxidants due to its ability to modulate cellular pathways involved in oxidative stress and inflammation.

Recent studies have highlighted the potential of trans-4-phenylcyclohexanecarboxylic acid in drug delivery systems. Its structural versatility allows for the incorporation into polymer matrices or nanoparticles, enhancing drug solubility and bioavailability. Collaborative efforts between chemists and pharmacologists have led to innovative formulations that target specific diseases, such as cancer and neurodegenerative disorders.

In the realm of materials science, this compound has been explored for its role in creating advanced materials with tailored properties. For example, it has been used as a building block for synthesizing liquid crystals and stimuli-responsive polymers. These materials exhibit unique phase transitions and mechanical properties, making them suitable for applications in electronics, sensors, and actuators.

The biological activity of trans-4-phenylcyclohexanecarboxylic acid has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its interaction with biological systems, paving the way for its use in therapeutic interventions. Additionally, computational modeling has been employed to predict its pharmacokinetic profiles and toxicity potential, ensuring safer drug design.

In conclusion, trans-4-phenylcyclohexanecarboxylic acid stands as a versatile compound with wide-ranging applications across multiple disciplines. Its continued exploration through cutting-edge research methodologies ensures that new discoveries will further enhance its utility in addressing contemporary challenges in science and technology.